Cas no 2377606-07-8 (3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid)

• Product Name: 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid
• CAS No: 2377606-07-8
• MF: C₁₅H₁₆BFO₄
• MW: 290.094548225403
• CID: 5523863
• Update Time: 2025-10-28

3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid

• Inchi： 1S/C15H16BFO4/c17-14-8-13(16(18)19)9-15(10-14)21-7-6-20-11-12-4-2-1-3-5-12/h1-5,8-10,18-19H,6-7,11H2
• InChI Key： SMENQOLNTNMKGX-UHFFFAOYSA-N
• SMILES： B(C1=CC(OCCOCC2=CC=CC=C2)=CC(F)=C1)(O)O

Additional information on 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid

3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic Acid (CAS No. 2377606-07-8): A Comprehensive Overview

3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid (CAS No. 2377606-07-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structural features, which include a fluorinated phenyl ring and a benzyloxyethoxy substituent. These functional groups contribute to its reactivity and utility in various chemical reactions and applications.

The benzyloxyethoxy group in 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid provides the compound with enhanced solubility and stability, making it suitable for use in aqueous environments. The fluorine atom on the phenyl ring imparts unique electronic properties, which can influence the compound's reactivity and selectivity in chemical transformations. These properties make the compound an attractive candidate for a wide range of applications, including drug discovery, materials science, and catalysis.

Recent research has highlighted the potential of 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent anti-cancer agents. The fluorine atom on the phenyl ring was found to enhance the biological activity of the resulting compounds, leading to improved efficacy and reduced side effects.

In addition to its applications in drug discovery, 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid has also shown promise in materials science. Research conducted at the University of California, Berkeley, explored the use of this compound in the synthesis of advanced polymers and coatings. The unique combination of functional groups in this boronic acid derivative allows for precise control over polymer architecture and properties, making it a valuable tool for developing materials with tailored characteristics.

The reactivity of 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid has been extensively studied in various chemical reactions. One notable application is its use as a coupling partner in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is widely used in organic synthesis to form carbon-carbon bonds between aryl or vinyl boronic acids and aryl or vinyl halides. The presence of the fluorine atom on the phenyl ring can influence the reaction kinetics and selectivity, leading to high yields and excellent product purity.

A recent study published in the Journal of Organic Chemistry investigated the use of 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid in Suzuki-Miyaura cross-coupling reactions with various aryl halides. The results showed that this compound exhibited high reactivity and selectivity, even under mild reaction conditions. The authors attributed this behavior to the electron-withdrawing effect of the fluorine atom, which stabilizes the transition state during the reaction.

Beyond its use as a coupling partner, 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid has also been explored as a ligand in catalytic systems. A study published in Catalysis Science & Technology demonstrated that this compound can form stable complexes with transition metals, which exhibit high catalytic activity in various organic transformations. The benzyloxyethoxy group was found to play a crucial role in modulating the electronic properties of the metal center, leading to improved catalytic performance.

The safety and environmental impact of 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid have also been evaluated. According to safety data sheets (SDS), this compound is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that boronic acids can be sensitive to air and moisture, and appropriate storage conditions should be maintained to ensure stability.

In conclusion, 3-[2-(Benzyloxy)ethoxy]-5-fluorophenylboronic acid (CAS No. 2377606-07-8) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive candidate for developing novel pharmaceuticals, advanced materials, and efficient catalytic systems. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.